Cas no 621-64-7 (N-Nitrosodipropylamine)

N-Nitrosodipropylamine structure
N-Nitrosodipropylamine structure
N-Nitrosodipropylamine
621-64-7
C6H14N2O
130.18816
MFCD00013891
503445
24872091

N-Nitrosodipropylamine Properties

Names and Identifiers

    • 1-Propanamine,N-nitroso-N-propyl-
    • N,N-dipropylnitrous amide
    • N-Nitrosodi-n-propylamine
    • N-Nitrosodi-n-propylamine Solution
    • N-Nitrosodipropylami
    • N-Nitrosodipropylamine
    • N-NITROSODIPROPYLAMINE,YELLOW OIL
    • Di-N-propylnitrosamine
    • Di-n-propylnitrosoamine
    • Dipropylamine, N-nitroso-
    • Dipropylnitrosamine
    • DPN
    • DPNA
    • N,N-Dipropylnitrosamine
    • NDPA
    • Nitrosodipropylamine
    • N-Nitroso-N-propyl-1-propanamine
    • NSC 133
    • Propanamine, N-nitroso-N-propyl-
    • Propylamine, N-nitroso-N-di-
    • Rcra waste number U111
    • N-Nitroso-N-propylamine
    • Tox21_300388
    • CHEMBL166242
    • Propylamine, NnitrosoNdi
    • n-nitroso-di-n-propylamine
    • N,N-DIPROPYLNITROSOAMINE
    • N-Nitroso-N-di-n-propylamine
    • N-NITROSODI-N-PROPYLAMINE [HSDB]
    • N-Nitroso(di-n-propyl)amine
    • N-NITROSODI-N-PROPYLAMINE [IARC]
    • N-propyl-N-nitrosopropylamine
    • NNitrosoNpropyl1propanamine
    • NNitrosodinpropylamine
    • N-Nitrosodi-(n-propyl)amine
    • NCGC00259409-01
    • N0444
    • 2-Oxo-1,1-dipropylhydrazine #
    • MFCD00013891
    • 621-64-7
    • Dinpropylnitrosamine
    • N-NITROSODI-N-PROPYLAMINE
    • RCRA waste number U111
    • 2-Oxo-1,1-dipropylhydrazine
    • Propanamine, NnitrosoNpropyl
    • CHEBI:82358
    • BRN 1752621
    • NCGC00254369-01
    • N-nitroso-N-propylpropan-1-amine
    • 2920IH58NC
    • WLN: ONN3&3
    • N-nitroso-N-dipropylamine
    • dipropyl-nitroso-amine
    • nitrous dipropylamide
    • N-Nitroso-di-n-propylamine 100 microg/mL in Methanol
    • NCGC00248016-01
    • NSC-133
    • BS-44103
    • AKOS015902684
    • N-NITROSODI-N-PROPYLAMINE (IARC)
    • EINECS 210-698-0
    • NSC133
    • NNitrosodipropylamine
    • HSDB 5108
    • Tox21_201860
    • DTXSID6021032
    • N,NDipropylnitrosamine
    • D91709
    • Q22138395
    • 1-Propan-1,1,2,2,3,3,3-d7-amine, N-nitroso-N-(propyl-d7)-
    • propylamine, N-nitroso-N-di
    • Dipropylamine, Nnitroso
    • N-Nitroso di-n-propylamine
    • dipropyl nitrosamine
    • UNII-2920IH58NC
    • NS00000640
    • N-Nitroso di n-Propyl amine
    • 1-Propanamine, N-nitroso-N-propyl-
    • CAS-621-64-7
    • DTXCID801032
    • CCRIS 271
    • EN300-7475434
    • NCGC00248016-02
    • Di-n-propylnitrosamine
    • C19279
    • N-Nitrosodi-n-propylamine, analytical standard
    • N,NDinpropylnitrosamine
    • SCHEMBL606823
    • Dinpropylnitrosoamine
    • 1Propanamine, NnitrosoNpropyl
    • DB-054082
    • RCRA waste no. U111
    • N,N-Di-n-propylnitrosamine
    • SY053505
    • +Expand
    • MFCD00013891
    • YLKFDHTUAUWZPQ-UHFFFAOYSA-N
    • InChI=1S/C6H14N2O/c1-3-5-8(7-9)6-4-2/h3-6H2,1-2H3
    • CCCN(CCC)N=O

Computed Properties

  • 130.11072
  • 0
  • 1
  • 5
  • 130.110613
  • 9
  • 69.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 32.7

Experimental Properties

  • log Kow = 1.360
  • 32.67
  • 1.4468 (589.3 nm 20 ºC)
  • 113°C/40mmHg(lit.)
  • No data available
  • Fahrenheit: 50 ° f
    Celsius: 10 ° c
  • 5000 μg/mL in methanol
  • Yellow transparent liquid.
  • Slightly soluble in water, miscible in ether \ ether
  • 0.9160 g/cm3 (20 ºC)

N-Nitrosodipropylamine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003TPO-5g
N-Nitrosodipropylamine
621-64-7 >98.0%(GC)
5g
$129.00 2024-04-22
A2B Chem LLC
AB77676-5g
N-Nitrosodipropylamine
621-64-7 >98.0%(GC)
5g
$108.00 2024-04-19
Aaron
AR003TY0-1g
N-Nitrosodipropylamine
621-64-7 98%
1g
$33.00
abcr
AB139583-5 g
N-Nitrosodi-n-propylamine; .
621-64-7
5g
€97.80
Chemenu
CM395132-5g
N-Nitrosodipropylamine
621-64-7 95%+
5g
$138 2023-02-02
Enamine
EN300-7475434-0.1g
nitrosodipropylamine
621-64-7 95%
0.1g
$39.0 2024-05-23
TRC
N525480-250mg
N-Nitrosodipropylamine
621-64-7
250mg
$ 196.00 2023-09-06
BAI LING WEI Technology Co., Ltd.
APP-9-151-25X-1mL
N-Nitrosodi-n-propylamine,2.5 mg/mL in Dichloromethane
621-64-7 2.5 mg/mL in Dichloromethane
1mL
¥ 463 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N114392-100mg
N-Nitrosodipropylamine
621-64-7
100mg
¥411.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N75610-25ml
N-Nitrosodipropylamine
621-64-7
25ml
¥1778.0 2021-09-08

N-Nitrosodipropylamine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:621-64-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:621-64-7)
TANG SI LEI
15026964105
2881489226@qq.com

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